Cas no 5940-81-8 (Carbamic acid, (trichloroacetyl)-, methyl ester)

Carbamic acid, (trichloroacetyl)-, methyl ester structure
5940-81-8 structure
Product Name:Carbamic acid, (trichloroacetyl)-, methyl ester
CAS No:5940-81-8
MF:C4H4Cl3NO3
MW:220.438458442688
CID:4054827
PubChem ID:12904325
Update Time:2025-04-22

Carbamic acid, (trichloroacetyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (trichloroacetyl)-, methyl ester
    • SCHEMBL4119686
    • Methyl (2,2,2-trichloroacetyl)carbamate
    • 5940-81-8
    • Inchi: 1S/C4H4Cl3NO3/c1-11-3(10)8-2(9)4(5,6)7/h1H3,(H,8,9,10)
    • InChI Key: KTWGBQWCSHSUSS-UHFFFAOYSA-N
    • SMILES: ClC(C(NC(=O)OC)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 218.925676Da
  • Monoisotopic Mass: 218.925676Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.4Ų
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